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Compound of Interest

Compound Name:
N-methoxy-N-methyl-2-

phenoxyacetamide

CAS No.: 91012-53-2

Cat. No.: B1594527

Get Quote

CAS Number: 91012-53-2[1][2][3]

Part 1: Executive Summary
N-Methoxy-N-methyl-2-phenoxyacetamide is a specialized organic intermediate belonging to

the class of Weinreb amides. It serves as a critical electrophilic building block in medicinal

chemistry, specifically designed to enable the controlled synthesis of phenoxy-methyl ketones.

Unlike standard acid chlorides or esters, which often suffer from nucleophilic over-addition

(yielding tertiary alcohols), this Weinreb amide forms a stable chelated tetrahedral intermediate

upon reaction with organometallic reagents (Grignard or Organolithium). This unique

mechanistic feature guarantees the exclusive formation of ketones upon acidic workup, making

it an indispensable tool in the synthesis of complex pharmaceutical scaffolds, including

phthalazine derivatives and other phenoxy-bearing pharmacophores.

Part 2: Chemical Identity & Physicochemical
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Nomenclature & Identifiers
Property Detail

CAS Number 91012-53-2

IUPAC Name N-Methoxy-N-methyl-2-phenoxyacetamide

Synonyms
2-Phenoxy-N-methoxy-N-methylacetamide;

Weinreb amide of phenoxyacetic acid

Molecular Formula C₁₀H₁₃NO₃

Molecular Weight 195.22 g/mol

SMILES COCc1ccccc1.CN(OC)C(=O)COc1ccccc1

InChI Key
Generated from structure: Ph-O-CH2-CO-

N(OMe)Me

Physical Characteristics[1][4]
Physical State: Light yellow viscous oil [1].

Solubility: Highly soluble in dichloromethane (DCM), ethyl acetate, and tetrahydrofuran

(THF). Limited solubility in water due to the lipophilic phenoxy moiety.

Stability: Stable under standard laboratory conditions; hygroscopic. Store under inert

atmosphere (N₂ or Ar) at 2–8°C.

Part 3: Synthesis & Production Protocols
The synthesis of N-methoxy-N-methyl-2-phenoxyacetamide is most efficiently achieved via

the direct coupling of phenoxyacetic acid with N,O-dimethylhydroxylamine hydrochloride. While

carbodiimide couplings (EDC/DCC) are common, the Phosphorus Oxychloride (POCl₃) method

is preferred for its high yield and operational simplicity [1].

One-Pot Synthesis Protocol (POCl₃ Method)
Reagents:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1594527/docs?utm_src=pdf-body#technical-profile-n-methoxy-n-methyl-2-phenoxyacetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phenoxyacetic acid (1.0 eq)

N,O-Dimethylhydroxylamine HCl (1.2 eq)

Phosphorus Oxychloride (POCl₃) (1.1 eq)

Diisopropylethylamine (DIPEA) (3.0 eq)

Solvent: Dichloromethane (DCM), anhydrous

Step-by-Step Procedure:

Preparation: Charge a flame-dried round-bottom flask with phenoxyacetic acid (e.g., 10

mmol) and N,O-dimethylhydroxylamine hydrochloride (12 mmol) in anhydrous DCM (20 mL).

Base Addition: Cool the mixture to 0°C in an ice bath. Add DIPEA (30 mmol) dropwise over

10 minutes. The mixture may become heterogeneous.

Activation: Add POCl₃ (11 mmol) dropwise strictly at 0°C to control the exotherm.

Reaction: Remove the ice bath and stir at room temperature (25°C) for 2 hours. Monitor

conversion via TLC (System: Hexane/EtOAc 3:2).

Quench: Cool back to 0°C and quench carefully with saturated aqueous NaHCO₃ solution.

Workup: Extract the aqueous layer with DCM (3 x 20 mL). Wash combined organics with 1M

HCl (to remove unreacted amine), water, and brine.

Purification: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude oil

via silica gel flash chromatography (Eluent: 20-40% EtOAc in Hexanes).

Yield Expectation: 85–90% as a light yellow oil.

Synthesis Workflow Diagram
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Figure 1: One-pot synthesis workflow using phosphorus oxychloride activation.

Part 4: Reactivity & Applications (Mechanism of
Action)
The primary utility of CAS 91012-53-2 lies in the Weinreb Ketone Synthesis.

The Chelation Control Mechanism
When a Grignard reagent (R-MgBr) or Organolithium (R-Li) attacks the amide carbonyl, the

reaction does not proceed to the ketone immediately, nor does it collapse to an unstable

intermediate that allows a second attack (over-addition).

Instead, the metal cation (Mg²⁺ or Li⁺) forms a stable 5-membered cyclic chelate between the

carbonyl oxygen and the methoxy oxygen. This "Tetrahedral Intermediate" is stable in the

reaction mixture and only collapses to the ketone upon acidic hydrolysis during workup.

Mechanistic Diagram
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Figure 2: The Weinreb Chelation Model preventing over-addition of nucleophiles.

Specific Applications in Drug Development
Phthalazine Derivatives: Used as a precursor to introduce the phenoxyacetyl motif into

phthalazine scaffolds, which are investigated for anti-inflammatory and anticancer properties

[2].
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Protease Inhibitors: The phenoxy-ketone moiety serves as a transition-state mimic in various

peptide-based inhibitors.

Fragment-Based Drug Discovery: The compound allows for the rapid diversification of the

"R" group in Ph-O-CH2-CO-R libraries via parallel synthesis with different Grignard reagents.

Part 5: Safety & Handling
Hazard Class Statement

Skin Irritation Causes skin irritation (Category 2).

Eye Irritation Causes serious eye irritation (Category 2A).

Handling
Wear nitrile gloves and safety goggles. Avoid

inhalation of mists.

Storage
Hygroscopic. Keep container tightly closed in a

dry, well-ventilated place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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